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Compound of Interest

Compound Name: Antifungal agent 58

Cat. No.: B12397862

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of Antifungal agent 58 (also known as compound A21; CAS No. 2422019-94-9) stock
solutions intended for in vitro antifungal susceptibility testing. Adherence to these guidelines is
crucial for ensuring the accuracy and reproducibility of experimental results.

Physicochemical and Stability Data

Antifungal agent 58 is a potent antifungal compound, particularly effective against
fluconazole-resistant strains of Candida albicans, with reported Minimum Inhibitory
Concentration (MIC) values ranging from 0.06 to 8 pg/mL.[1][2] Proper handling and storage
are essential to maintain its biological activity.
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Property Data

CAS Number 2422019-94-9
Molecular Formula Ci1sH1sF3N2Se
Molecular Weight 395.28 g/mol
Appearance Solid

Primarily soluble in Dimethyl Sulfoxide (DMSO).
Solubility [1] If solubility issues arise, ethanol or

Dimethylformamide (DMF) may be tested.

Powder Storage Stability 3 years at -20°C, 2 years at 4°C

In-Solvent Storage Stability 6 months at -80°C, 1 month at -20°C

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution

This protocol details the preparation of a 10 mM stock solution of Antifungal agent 58 in

DMSO. This concentration is a common starting point for serial dilutions in in vitro assays.

Materials

Antifungal agent 58 powder

Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade
Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips
Vortex mixer

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant
gloves
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Equipment

o Laminar flow hood or biological safety cabinet

e -20°C and -80°C freezers for storage

Procedure

» Pre-weighing Preparation: Before handling the compound, ensure all necessary PPE is
worn. Perform all weighing and solution preparation steps in a laminar flow hood or a
chemical fume hood to avoid contamination and inhalation.

» Weighing the Compound: Tare a sterile, amber microcentrifuge tube on a calibrated
analytical balance. Carefully weigh out the desired amount of Antifungal agent 58. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.95 mg of the compound.

o Calculation:

o Volume of DMSO (in Liters) = Mass of compound (in g) / (Molecular Weight (in g/mol ) *
Molar Concentration (in mol/L))

o Example: (0.00395 g) / (395.28 g/mol * 0.010 mol/L) =0.001 L =1 mL

» Dissolution: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the weighed Antifungal agent 58.

e Mixing: Tightly cap the tube and vortex thoroughly until the compound is completely
dissolved. Visually inspect the solution against a light source to ensure no solid particles

remain.

 Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Clearly label each aliquot
with the compound name, concentration, solvent, date of preparation, and your initials. Store
the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term
storage (up to 1 month).
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Wear appropriate PPE

i

Weigh Antifungal agent 58 in a sterile tube

i

Calculate required volume of DMSO for 10 mM concentration

i

Add calculated volume of DMSO to the tube

i

Vortex until fully dissolved

i

Visually inspect for complete dissolution

i

Aliquot into single-use, amber tubes

i

Label aliquots clearly

i

Store at -80°C (long-term) or -20°C (short-term)

Diagram 1: Stock Solution Preparation Workflow

Click to download full resolution via product page

Diagram 1: Stock Solution Preparation Workflow
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Application in In Vitro Antifungal Susceptibility
Testing

The prepared stock solution is now ready for use in various in vitro assays, such as broth

microdilution to determine the MIC.

Protocol for Broth Microdilution Assay

Prepare Working Solution: On the day of the experiment, thaw an aliquot of the 10 mM stock
solution at room temperature. Prepare a working solution by diluting the stock solution in the
appropriate cell culture medium (e.g., RPMI-1640). The concentration of the working solution
should be the highest concentration to be tested in the assay. It is crucial to ensure that the
final concentration of DMSO in the assay wells does not exceed a level that affects fungal
growth (typically <1%).

Serial Dilutions: Perform two-fold serial dilutions of the working solution in a 96-well
microtiter plate containing the culture medium.

Inoculum Preparation: Prepare a standardized fungal inoculum as per established protocols
(e.g., CLSI or EUCAST guidelines).

Inoculation: Add the fungal inoculum to each well of the microtiter plate. Include appropriate
controls (medium only, cells only, and solvent control).

Incubation: Incubate the plate at the optimal temperature and duration for the fungal species
being tested.

MIC Determination: After incubation, determine the MIC, which is the lowest concentration of
Antifungal agent 58 that causes a significant inhibition of fungal growth compared to the
growth control.
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Diagram 2: Broth Microdilution Workflow
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Diagram 2: Broth Microdilution Workflow

Safety and Handling Precautions

While a specific Safety Data Sheet (SDS) for Antifungal agent 58 is not widely available,
general safety precautions for handling chemical compounds of this nature should be strictly

followed.
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e Personal Protective Equipment: Always wear a lab coat, safety goggles, and appropriate
chemical-resistant gloves.

» Engineering Controls: Handle the compound in a well-ventilated area, preferably within a
chemical fume hood, especially when dealing with the powder form to avoid inhalation.

o Contact: In case of contact with eyes or skin, flush immediately with copious amounts of
water for at least 15 minutes and seek medical attention.

 Ingestion: If ingested, do not induce vomiting. Seek immediate medical attention.

o Disposal: Dispose of all waste materials in accordance with local, state, and federal
regulations for chemical waste.

By following these detailed application notes and protocols, researchers can ensure the reliable
and safe preparation and use of Antifungal agent 58 stock solutions for their in vitro antifungal
studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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